Cas no 1261887-60-8 (C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine)

• Product Name: C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine
• CAS No: 1261887-60-8
• MF: C₁₅H₁₁F₆N
• MW: 319.244964838028
• CID: 4990888
• Update Time: 2025-10-31

C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine

• Inchi： 1S/C15H11F6N/c16-14(17,18)10-6-5-9(8-22)12(7-10)11-3-1-2-4-13(11)15(19,20)21/h1-7H,8,22H2
• InChI Key： AZELWIMVTLSKLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C(F)(F)F)C=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine

Comprehensive Overview of C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS No. 1261887-60-8)

The compound C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS No. 1261887-60-8) is a highly specialized organic intermediate with significant applications in pharmaceutical and material science research. Its unique structure, featuring a biphenyl core and trifluoromethyl groups, makes it a valuable building block for designing advanced molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and high-performance materials.

One of the key reasons for the growing attention toward C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine is its relevance in medicinal chemistry. The presence of trifluoromethyl groups enhances the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern pharmaceutical development. This aligns with current trends where researchers focus on fluorinated compounds to improve drug efficacy and reduce side effects. Searches for terms like "fluorinated drug intermediates" and "trifluoromethyl biphenyl derivatives" have surged, reflecting the compound's importance.

In addition to its pharmaceutical applications, C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine is also explored in advanced material science. Its rigid biphenyl backbone and electron-withdrawing trifluoromethyl groups make it suitable for developing organic electronic materials, such as OLEDs and semiconductors. This ties into the broader industry demand for high-efficiency materials in renewable energy and electronics, topics frequently searched in academic and industrial circles.

The synthesis and characterization of C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine require advanced techniques, including NMR spectroscopy and HPLC purification. These methods ensure high purity and consistency, critical for its use in sensitive applications. Questions like "how to synthesize trifluoromethyl biphenyl derivatives" or "analytical methods for fluorinated compounds" are common among researchers, highlighting the need for detailed technical guidance.

Environmental and regulatory considerations are also pivotal when working with C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine. While not classified as hazardous, proper handling and disposal protocols must be followed to align with green chemistry principles. This resonates with the increasing focus on sustainable chemical processes, a topic gaining traction in both academic and industrial discussions.

In summary, C-(5,2'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS No. 1261887-60-8) is a versatile compound with broad applications in pharmaceuticals and material science. Its unique properties and alignment with current research trends make it a subject of significant interest. As the demand for fluorinated intermediates and high-performance materials grows, this compound is poised to play an even more critical role in scientific advancements.